Cas no 3386-00-3 (Pregn-5-ene-3,20-dione,17-hydroxy-, cyclic bis(1,2-ethanediyl acetal) (9CI))

• Product Name: Pregn-5-ene-3,20-dione,17-hydroxy-, cyclic bis(1,2-ethanediyl acetal) (9CI)
• CAS No: 3386-00-3
• Molecular Formula: C₂₅H₃₈O₅
• Molecular Weight: 418.56622
• CID: 323397
• PubChem ID: 102404

Pregn-5-ene-3,20-dione,17-hydroxy-, cyclic bis(1,2-ethanediyl acetal) (9CI) Properties

Names and Identifiers

• Pregn-5-ene-3,20-dione,17-hydroxy-, cyclic bis(1,2-ethanediyl acetal) (9CI)
• 17α-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• 17A-HYDROXYPREGN-5-ENE-3,20-DIONE-3,20-BIS(ETHYLENEKETAL)
• 16alpha-Hydroxyandrost-4-ene-3,17-dione
• 4-Androsten-16alpha-ol-3,17-dione
• A-Hydroxyandrostenedione
• 17 alpha -Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• 17
• 17?-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• 17-Hydroxypregn-5-ene-3,20-dione cyclic bis(ethylene acetal)
• SCHEMBL13240155
• Pregn-5-ene-3,20-dione,17-hydroxy-,cyclic bis(1,2-ethanediyl acetal)(9ci)
• 3386-00-3
• 17alpha-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• DTXSID20955447
• EINECS 222-203-5
• A-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
• 10,13-Dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)-1,2,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydrospiro[cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolan]-17-ol
• (8'R,9'S,10'R,13'S,14'S,17'R)-10',13'-dimethyl-17'-(2-methyl-1,3-dioxolan-2-yl)spiro[1,3-dioxolane-2,3'-2,4,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene]-17'-ol

• InChIKey： KARXFOGOCKEIEE-GIROUGCYSA-N
• Inchi： InChI=1S/C25H38O5/c1-21-10-11-24(29-14-15-30-24)16-17(21)4-5-18-19(21)6-8-22(2)20(18)7-9-25(22,26)23(3)27-12-13-28-23/h4,18-20,26H,5-16H2,1-3H3/t18-,19?,20?,21+,22+,25?/m1/s1
• SMILES： C1COC2(CC[C@@]3(C4CC[C@@]5(C(C6(OCCO6)C)(O)CCC5[C@@H]4CC=C3C2)C)C)O1

Computed Properties

• Exact Mass: 418.27200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 418.272
• Heavy Atom Count: 30
• Complexity: 751
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 57.2A^2

Experimental Properties

• LogP: 4.18640
• PSA: 57.15000
• Refractive Index: 1.574
• Boiling Point: 535.3°C at 760 mmHg
• Flash Point: 277.6°C
• Density: 1.21